3-(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)benzonitrile

• IUPAC Name: 3-[4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C19H20N4O2/c1-13-10-18(22-14(2)21-13)25-17-6-8-23(9-7-17)19(24)16-5-3-4-15(11-16)12-20/h3-5,10-11,17H,6-9H2,1-2H3
• InChI Key: BUAZUCNVXRIZDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)C3=CC=CC(=C3)C#N
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

3-(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)benzonitrile, also known as DPCPX, is a selective adenosine A1 receptor antagonist. Adenosine receptors are G protein-coupled receptors that are widely distributed throughout the body and play an important role in regulating various physiological processes. DPCPX has been extensively studied for its potential therapeutic applications, particularly in the treatment of cardiovascular diseases, neurological disorders, and cancer.

Scientific Research Applications

Metabolic Pathways and Biological Monitoring

• Studies have highlighted the importance of understanding the metabolic pathways of compounds structurally related to 3-(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)benzonitrile. For instance, pirimicarb, a compound with a dimethylpyrimidin moiety, undergoes metabolism resulting in various metabolites excreted in human urine, demonstrating the body's capacity for demethylation and the potential for biological monitoring of exposure through metabolite detection (Hardt, Appl, & Angerer, 1999).

Pharmacokinetics and Drug Metabolism

• Research on compounds like SB-649868, an orexin receptor antagonist with a piperidinyl moiety, sheds light on the disposition and metabolism in humans. Such studies are crucial for understanding how structurally related compounds are processed by the body, including elimination pathways, half-life, and metabolite formation, which are essential for developing therapeutic agents (Renzulli et al., 2011).

Xenobiotic Intake from Food Processing

• Investigations into the intake of xenobiotics, which include compounds with heterocyclic amines similar to the pyrimidinyl component, from processed foods highlight the potential health impacts and the need for monitoring dietary exposure. Such studies are foundational for assessing the risks associated with long-term exposure to these compounds and their metabolites (Zapico et al., 2022).

Toxicity and Safety Studies

• Preclinical pharmacology and pharmacokinetic studies, such as those conducted on CERC-301, a GluN2B-selective NMDA receptor antagonist containing a pyrimidinylamino moiety, are critical for evaluating the safety, efficacy, and therapeutic potential of new drugs. These studies provide essential data on dosage, adverse effects, and the pharmacological profile needed to advance clinical trials (Garner et al., 2015).

Heterocyclic Amines in Diet and Cancer Risk

• The presence of heterocyclic amines in the diet, derived from the cooking of meat and fish, underscores the importance of studying the carcinogenic potential of compounds with similar structures. Understanding the metabolic fate and interaction with DNA of these compounds is pivotal for assessing their role in carcinogenesis and for developing strategies to mitigate exposure (Cross et al., 2005).